Cas no 88327-82-6 (2-Butanone, 4-(octahydropyrazino[1,2-a]azepin-2(1H)-yl)-)

• Product Name: 2-Butanone, 4-(octahydropyrazino[1,2-a]azepin-2(1H)-yl)-
• CAS No: 88327-82-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 637089
• PubChem ID: 13162077
• Update Time: 2025-04-19

2-Butanone, 4-(octahydropyrazino[1,2-a]azepin-2(1H)-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(octahydropyrazino[1,2-a]azepin-2(1H)-yl)-
• 4-(3,4,6,7,8,9,10,10a-octahydro-1H-pyrazino[1,2-a]azepin-2-yl)butan-2-one
• 88327-82-6
• DTXSID10523598
• 4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one

• Inchi： 1S/C13H24N2O/c1-12(16)6-8-14-9-10-15-7-4-2-3-5-13(15)11-14/h13H,2-11H2,1H3
• InChI Key： MFFVXXRTRAAXHR-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1CCN2CCCCCC2C1

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų